Cas no 2138262-30-1 (Acetamide, 2-chloro-N-[4-(trifluoromethyl)-3-piperidinyl]-)

• Product Name: Acetamide, 2-chloro-N-[4-(trifluoromethyl)-3-piperidinyl]-
• CAS No: 2138262-30-1
• MF: C₈H₁₂ClF₃N₂O
• MW: 244.641891479492
• CID: 5260804
• Update Time: 2025-10-28

Acetamide, 2-chloro-N-[4-(trifluoromethyl)-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[4-(trifluoromethyl)-3-piperidinyl]-

• Inchi： 1S/C8H12ClF3N2O/c9-3-7(15)14-6-4-13-2-1-5(6)8(10,11)12/h5-6,13H,1-4H2,(H,14,15)
• InChI Key： YFYAQFNCUCNWFZ-UHFFFAOYSA-N
• SMILES： C(NC1C(C(F)(F)F)CCNC1)(=O)CCl

Additional information on Acetamide, 2-chloro-N-[4-(trifluoromethyl)-3-piperidinyl]-

Acetamide, 2-chloro-N-[4-(trifluoromethyl)-3-piperidinyl] (CAS No. 2138262-30-1)

Acetamide, 2-chloro-N-[4-(trifluoromethyl)-3-piperidinyl] (hereafter referred to as Compound A) is a highly specialized organic compound with the CAS registry number 2138262-30-1. This compound belongs to the class of acetamides and features a unique combination of functional groups, including a chloro substituent and a trifluoromethyl group attached to a piperidine ring. The structure of Compound A has been extensively studied in recent years due to its potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The chemical structure of Compound A is characterized by a piperidine ring system with a trifluoromethyl group at the 4-position and an acetamide substituent at the 3-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. Recent studies have highlighted the importance of such fluorinated compounds in drug design, particularly in enhancing bioavailability and metabolic stability.

One of the most significant advancements in the synthesis of Compound A involves the use of palladium-catalyzed coupling reactions. Researchers have successfully employed Suzuki-Miyaura coupling to introduce the trifluoromethyl group onto the piperidine ring. This method not only improves the yield but also ensures high purity, making it suitable for large-scale production. Additionally, the incorporation of chlorine at the 2-position has been shown to enhance the compound's reactivity in nucleophilic substitution reactions.

The physical properties of Compound A have been thoroughly investigated. It has a melting point of approximately 155°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it ideal for use in organic synthesis where precise control over solubility is required. Recent studies have also explored its thermal stability under various conditions, revealing that it remains stable up to 300°C without significant decomposition.

In terms of applications, Compound A has shown promise in several areas. In pharmaceutical research, it has been used as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its ability to act as a chiral auxiliary has also been leveraged in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency.

Moreover, Compound A has found applications in agrochemicals, particularly as a precursor for herbicides and insecticides. Its fluorinated structure contributes to improved efficacy and reduced environmental impact compared to traditional chemicals. Recent field trials have demonstrated its potential as a safer alternative for crop protection without adverse effects on non-target species.

From a materials science perspective, Compound A has been explored for its role in polymer chemistry. Its ability to act as a cross-linking agent has led to the development of novel polymeric materials with enhanced mechanical properties and thermal stability. These materials are being considered for use in high-performance applications such as aerospace and electronics.

In conclusion, Acetamide, 2-chloro-N-[4-(trifluoromethyl)-3-piperidinyl] (CAS No. 2138262-30-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.